3-methoxy-N-(5-((2-methoxyethyl)thio)-1,3,4-thiadiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-N-[5-(2-methoxyethylsulfanyl)-1,3,4-thiadiazol-2-yl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C11H15N5O3S2/c1-16-6-7(9(15-16)19-3)8(17)12-10-13-14-11(21-10)20-5-4-18-2/h6H,4-5H2,1-3H3,(H,12,13,17)
• InChI Key: YDUOWLRFBXPHEF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NN=C(S2)SCCOC
• Molecular Formula: C11H15N5O3S2
• Molecular Weight: 329.4 g/mol

Description

3-methoxy-N-(5-((2-methoxyethyl)thio)-1,3,4-thiadiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C11H15N5O3S2 and its molecular weight is 329.39. The purity is usually 95%.
BenchChem offers high-quality 3-methoxy-N-(5-((2-methoxyethyl)thio)-1,3,4-thiadiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methoxy-N-(5-((2-methoxyethyl)thio)-1,3,4-thiadiazol-2-yl)-1-methyl-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Compounds with pyrazole and thiadiazole groups have been synthesized and characterized, highlighting their significance in the development of new molecules with potential biological activities. For instance, Hassan, Hafez, and Osman (2014) described the synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, showcasing the potential for creating novel compounds with specific properties (Hassan, Hafez, & Osman, 2014).

Potential Biological Activities

• Research into compounds containing pyrazole, thiadiazole, and carboxamide moieties has explored their potential biological activities. For example, studies have investigated their cytotoxicity against various cancer cell lines, suggesting these compounds' relevance in developing new therapeutic agents. Notably, compounds synthesized by incorporating these functional groups have demonstrated activities against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential in cancer research (Hassan, Hafez, & Osman, 2014).

Applications in Material Science

• The synthesis and structural analysis of related compounds have also found applications in material science, such as in the development of novel fluorescent dyes and materials with specific optical properties. For instance, the synthesis of pyrazole derivatives as photosynthetic electron transport inhibitors demonstrates the diverse applications of these molecules beyond pharmacological activities (Vicentini, Guccione, Giurato, Ciaccio, Mares, & Forlani, 2005).